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Compound of Interest

Compound Name: BC12-4

Cat. No.: B10855719 Get Quote

Chemical Identification:

Name: BC12-4

CAS Number: 94212-33-6

Chemical Name: 1-Phenyl-5-(3-phenyl-2-propen-1-ylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione

BC12-4 is a potent inhibitor of IL-2 secretion and is intended for research use only. As a novel

chemical, specific and universally mandated disposal procedures are not widely documented.

The primary source for safe handling and disposal information is the Safety Data Sheet (SDS)

provided by the manufacturer.

It is critical to obtain and review the Safety Data Sheet (SDS) for BC12-4 from your supplier

before handling or disposing of the material.

In the absence of a specific SDS, the following general procedures for the disposal of research

chemicals should be followed as a baseline, with the understanding that the specific hazards of

BC12-4 may require additional precautions.

I. Pre-Disposal Safety Precautions
Before beginning any disposal process, ensure you are equipped with the appropriate Personal

Protective Equipment (PPE):

Eye Protection: Chemical safety goggles are mandatory.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b10855719?utm_src=pdf-interest
https://www.benchchem.com/product/b10855719?utm_src=pdf-body
https://www.benchchem.com/product/b10855719?utm_src=pdf-body
https://www.benchchem.com/product/b10855719?utm_src=pdf-body
https://www.benchchem.com/product/b10855719?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10855719?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hand Protection: Wear chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat is required.

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of

any dust or vapors.

II. Disposal Workflow
The following diagram outlines the general workflow for the proper disposal of BC12-4.
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Caption: General workflow for the proper disposal of BC12-4.
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III. Step-by-Step Disposal Procedures
Consult the Safety Data Sheet (SDS): This is the most critical step. The SDS will provide

specific information on the hazards of BC12-4 and any special disposal considerations.

Collect Waste:

Place unused or contaminated BC12-4 into a designated hazardous waste container.

The container must be compatible with the chemical, in good condition, and have a secure

lid.

Do not mix BC12-4 waste with other chemical waste streams unless explicitly permitted by

your institution's hazardous waste guidelines.

Labeling:

Clearly label the waste container with the following information:

"Hazardous Waste"

The full chemical name: "1-Phenyl-5-(3-phenyl-2-propen-1-ylidene)-2,4,6(1H,3H,5H)-

pyrimidinetrione"

CAS Number: "94212-33-6"

An indication of the hazards (e.g., "Irritant," "Handle with Care"). Consult the SDS for

specific hazard symbols.

The accumulation start date.

Storage:

Store the sealed waste container in a designated, secure, and well-ventilated waste

accumulation area.

Ensure the storage area is away from general laboratory traffic and incompatible

materials.
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Final Disposal:

Dispose of the chemical waste through your institution's Environmental Health and Safety

(EHS) department or a licensed hazardous waste disposal contractor.

Do not dispose of BC12-4 down the drain or in regular trash.

IV. Spill and Emergency Procedures
Small Spills:

If it is safe to do so, absorb the spill with an inert material (e.g., vermiculite, sand, or a

commercial spill kit).

Collect the absorbent material and spilled substance into a designated hazardous waste

container.

Clean the spill area with a suitable solvent, and collect the cleaning materials as

hazardous waste.

Ventilate the area.

Large Spills:

Evacuate the immediate area.

Alert your supervisor and your institution's EHS department immediately.

Prevent others from entering the area.

Only personnel trained in hazardous spill response should handle the cleanup.

In Case of Exposure:

Eyes: Immediately flush with copious amounts of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek immediate medical attention.
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Skin: Remove contaminated clothing and wash the affected area with soap and water for

at least 15 minutes. Seek medical attention if irritation develops.

Inhalation: Move to fresh air. If breathing is difficult, administer oxygen. Seek immediate

medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Disclaimer: This document provides general guidance. The specific procedures for your

institution, as well as the information contained in the manufacturer's Safety Data Sheet for

BC12-4, supersede the information provided here. Always prioritize safety and compliance with

local, state, and federal regulations.

To cite this document: BenchChem. [Proper Disposal Procedures for BC12-4]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b10855719#bc12-4-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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